Cas no 312928-78-2 (5-bromo-6-chloro-1H,2H,3H-imidazo4,5-bpyridin-2-one)

• Product Name: 5-bromo-6-chloro-1H,2H,3H-imidazo4,5-bpyridin-2-one
• CAS No: 312928-78-2
• MF: C₆H₃BrClN₃O
• MW: 248.464518785477
• CID: 3936009
• Update Time: 2025-08-03

5-bromo-6-chloro-1H,2H,3H-imidazo4,5-bpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazo[4,5-b]pyridin-2-one, 5-bromo-6-chloro-1,3-dihydro-
• 5-bromo-6-chloro-1,3-dihydroimidazo[4,5-b]pyridin-2-one
• 5-bromo-6-chloro-1H,2H,3H-imidazo4,5-bpyridin-2-one

• Inchi： 1S/C6H3BrClN3O/c7-4-2(8)1-3-5(10-4)11-6(12)9-3/h1H,(H2,9,10,11,12)
• InChI Key： RJUZCDBBAQCGHZ-UHFFFAOYSA-N
• SMILES： C12NC(=O)NC1=CC(Cl)=C(Br)N=2

Additional information on 5-bromo-6-chloro-1H,2H,3H-imidazo4,5-bpyridin-2-one

Introduction to 5-bromo-6-chloro-1H,2H,3H-imidazo[4,5-bpyridin-2-one (CAS No. 312928-78-2)

The compound 5-bromo-6-chloro-1H,2H,3H-imidazo[4,5-bpyridin-2-one (CAS No. 312928-78-2) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This molecule, characterized by its unique imidazo[4,5-bpyridinone] core structure, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug discovery. The presence of both bromo and chloro substituents on the aromatic ring enhances its reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

In recent years, the exploration of imidazo[4,5-bpyridinone] derivatives has expanded dramatically, driven by their demonstrated potential in modulating various biological pathways. The 5-bromo-6-chloro-1H,2H,3H-imidazo[4,5-bpyridin-2-one compound exemplifies this trend, serving as a key intermediate in the development of compounds with therapeutic relevance. Its structural features allow for facile functionalization at multiple positions, enabling chemists to tailor its properties for specific applications.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting critical enzymes and receptors involved in diseases such as cancer and inflammation. The bromo and chloro groups provide handles for further chemical modification via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of more complex structures. These reactions are pivotal in generating libraries of compounds for high-throughput screening (HTS) campaigns.

Recent studies have highlighted the 5-bromo-6-chloro-1H,2H,3H-imidazo[4,5-bpyridin-2-one as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in diseases like cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that disrupt tumor growth and progression. The imidazo[4,5-bpyridinone scaffold has shown promise in this regard due to its ability to bind to ATP pockets within kinase active sites.

The pharmaceutical industry has leveraged this compound to explore novel therapeutic strategies. For instance, derivatives of 5-bromo-6-chloro-1H,2H,3H-imidazo[4,5-bpyridin-2-one have been investigated for their potential antiviral properties. The structural motif is believed to interfere with viral replication by inhibiting essential viral enzymes or proteins. This approach is particularly relevant in the context of emerging infectious diseases where rapid development of antiviral agents is crucial.

Another area where this compound has made significant contributions is in the field of immunomodulation. Certain derivatives have been found to modulate immune responses by interacting with immune checkpoint proteins. These interactions can either enhance or suppress immune activity depending on the specific application. Such modulators hold promise for treating autoimmune diseases or cancer by reprogramming immune cells to recognize and attack diseased tissues.

The synthesis of 5-bromo-6-chloro-1H,2H,3H-imidazo[4,5-bpyridin-2-one involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to improve yields and scalability. These innovations not only streamline the production process but also reduce costs associated with drug development. The efficiency of these synthetic routes underscores the importance of this intermediate in industrial settings.

In conclusion,5-bromo-6-chloro-1H,2H,3H-imidazo[4,5-bpyridin-2-one (CAS No. 312928-78-2) stands as a cornerstone in contemporary medicinal chemistry research. Its unique structural features and reactivity make it an indispensable tool for designing next-generation therapeutics targeting a wide range of diseases. As research continues to uncover new biological functions and synthetic applications for this compound,its significance is poised to grow even further, driving innovation across multiple scientific disciplines.